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Compound of Interest

Compound Name: 5-(Piperidin-3-yloxy)-1H-indazole

CAS No.: 478831-60-6

Cat. No.: B1324273

Get Quote

Executive Summary: The Scaffold Architecture
The indazole-piperidine ether scaffold combines the bioisosteric versatility of the indazole core

with the basicity of the piperidine ring, linked via an oxygen atom. This ether linkage offers a

rotational degree of freedom distinct from the rigid amide bonds found in many GPCR ligands.

Primary Therapeutic Targets:

ROCK-II Inhibitors: 5-(piperidin-4-yloxy)-1H-indazole derivatives (e.g., SR-1459).[1][2]

5-HT4 Agonists: Ether bioisosteres of the classical carboxamide gastroprokinetics.

MCH-1 Antagonists: Utilization of the ether to span the lipophilic pocket.

The Pharmacophore Map
The structure is bipartite, consisting of the Heteroaromatic Core (Indazole) and the Basic Head

(Piperidine), connected by the Ether Linker.
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Figure 1: Pharmacophore segmentation of the Indazole-Piperidine Ether scaffold.

Synthetic Strategies
The construction of the indazole-piperidine ether bond is the rate-limiting step in library

generation. Two primary strategies are employed: Mitsunobu Coupling (preferred for versatility)

and Nucleophilic Aromatic Substitution (SNAr) (preferred for scale-up of activated cores).

Method A: The Mitsunobu Coupling
This pathway allows for the coupling of commercially available hydroxy-indazoles with 4-

hydroxy-N-Boc-piperidines. It proceeds with inversion of configuration (relevant if using chiral

hydroxypiperidines) and tolerates various substituents on the indazole ring.

Method B: SNAr Displacement
Requires an electron-deficient indazole (e.g., fluoro- or nitro-substituted). This method is robust

but less tolerant of electron-rich indazole cores often required for kinase affinity.
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Figure 2: The standard Mitsunobu synthetic pathway for generating the ether linkage.

Structure-Activity Relationship (SAR) Deep Dive
The SAR of this scaffold is highly position-dependent. Below is a breakdown of the critical

vectors for optimization.

The Indazole Core (The Anchor)
Position 5-yloxy (Kinase Vector): For ROCK inhibitors, the ether linkage at the C5 position is

critical. The indazole nitrogen (N1-H) often binds to the kinase hinge region (Glu/Leu

backbone).

Modification: Alkylation of N1 abolishes activity in ROCK inhibitors (loss of H-bond donor)

but may be tolerated in GPCR ligands.
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Position 3-yloxy (GPCR Vector): In 5-HT4 ligands, the 3-position is classically a

carboxamide. Replacing this with an ether (3-alkoxy) often retains affinity but alters intrinsic

efficacy (partial agonism vs. antagonism) due to the loss of the carbonyl H-bond acceptor.

The Ether Linker
Length & Constraint: The single oxygen atom provides a specific distance (~1.4 Å).

Extending this to an ethoxy (-O-CH2-) spacer often leads to a "cliff" in activity due to entropic

penalties in the binding pocket.

Electronic Effect: The ether oxygen acts as a weak H-bond acceptor. In 5-HT4 agonists, this

mimics the carbonyl oxygen of the benzamide class (e.g., Prucalopride).

The Piperidine Head (The Basic Center)
Nitrogen Basicity: The secondary or tertiary amine is essential for a salt bridge interaction

with a conserved Aspartate residue (e.g., Asp in TM3 of GPCRs).

N-Substitution:

Free Amine: High polarity, poor membrane permeability.

N-Benzyl:[3] Common in MCH-1 antagonists to access a secondary hydrophobic pocket.

N-Urea/Amide: Used in ROCK inhibitors (e.g., SR-1459) to capture additional H-bonds in

the solvent-exposed region.

Comparative Data: Linker Effects on Potency[4][5]
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Compound
Class

Linker Type Target
Key
Interaction

Representative
Potency (

/

)

SR-1459 5-Ether (-O-) ROCK-II
Hinge Binding

(Indazole NH)
13 nM (ROCK-II)

Velusetrag Amide (-CONH-) 5-HT4 H-Bond Network
0.3 nM (

)

Analog A 3-Ether (-O-) 5-HT4
Hydrophobic

Pocket

>100 nM

(Reduced

Efficacy)

MCH-1 Ligand Benzyl Ether MCH-1 Lipophilic Span ~10 nM

Experimental Protocols
General Procedure for Mitsunobu Coupling
This protocol is validated for the synthesis of 5-(1-Boc-piperidin-4-yloxy)-1H-indazole.

Reagents: 5-Hydroxyindazole (1.0 eq), N-Boc-4-hydroxypiperidine (1.2 eq),

Triphenylphosphine (

, 1.5 eq).

Solvent: Anhydrous THF (0.1 M concentration).

Execution:

Dissolve indazole, piperidine, and

in THF under

atmosphere.

Cool the solution to 0°C.
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Add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise over 20 minutes. Note:

Exothermic.

Allow to warm to Room Temperature (RT) and stir for 12–16 hours.

Workup: Concentrate in vacuo. Purify via flash column chromatography (Hexane/EtOAc

gradient).

Validation: Verify formation of the ether product by LC-MS (Target Mass + H) and

disappearance of the phenol peak.

ROCK-II Kinase Inhibition Assay
To validate the activity of 5-yloxy variants.

Setup: Use a fluorescence polarization (FP) or FRET-based assay (e.g., IMAP technology).

Reaction Mix: 10 µL reaction containing 20 mM Tris-HCl (pH 7.5), 10 mM

, 1 mM EGTA, 1 µM ATP, and recombinant ROCK-II enzyme (approx 1-5 nM).

Substrate: Fluorescently labeled peptide substrate (e.g., S6 peptide).

Initiation: Add compound (dissolved in DMSO) followed by ATP to start the reaction.

Incubation: 60 minutes at RT.

Readout: Measure fluorescence polarization. Calculate

using a 4-parameter logistic fit.

Pathway Visualization: ROCK Signaling
The indazole-piperidine ether (specifically the 5-yloxy variant) acts by inhibiting the ROCK

pathway, which regulates cytoskeletal dynamics.
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Figure 3: Mechanism of action for Indazole-Piperidine Ethers in the Rho/ROCK signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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